Cas no 2137602-32-3 (4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid
• CAS No: 2137602-32-3
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 5821855
• PubChem ID: 165482585
• Update Time: 2025-06-08

4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid
• 2137602-32-3
• 4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-6-carboxylic acid
• EN300-1129104

• Inchi： 1S/C18H24N2O5/c1-17(2,3)25-16(23)20-13-9-18(6-7-19-10-18)24-14-5-4-11(15(21)22)8-12(13)14/h4-5,8,13,19H,6-7,9-10H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： XPTIIBFHEDQUME-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2C(CC21CNCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 348.16852187g/mol
• Monoisotopic Mass: 348.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 96.9Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid (CAS No. 2137602-32-3) in Modern Chemical Biology

4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid, identified by the CAS number 2137602-32-3, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of spirocyclic structures, which are known for their unique stereochemical properties and biological relevance. The presence of both amide and carboxylic acid functional groups, coupled with its intricate spirocyclic framework, positions this molecule as a promising candidate for further exploration in drug discovery and molecular recognition studies.

The structural motif of 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid incorporates several key features that make it particularly interesting from a chemical biology perspective. The spirocyclic core, consisting of a fused benzopyran and pyrrolidine ring system, contributes to its rigid conformation, which can be advantageous in binding to biological targets with high specificity. Additionally, the (tert-butoxy)carbonylamino group serves as a protective moiety for the amine functionality, allowing for controlled modifications during synthetic pathways. This protection-deprotection strategy is commonly employed in peptide and protein chemistry to ensure selective reactivity.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities towards biological receptors. The benzopyran-pyrrolidine core of 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid is particularly noteworthy, as it shares structural similarities with several bioactive natural products known for their pharmacological properties. For instance, derivatives of benzopyran have been implicated in anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of the pyrrolidine ring further enhances the molecule's potential by introducing hydrogen bonding capabilities and improving its solubility profile.

The carboxylic acid group at the 6-position of the spirocyclic system provides an additional site for functionalization, enabling the attachment of various pharmacophores or biomolecules through amide or ester linkages. This versatility makes 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Recent studies have demonstrated that such carboxylated spirocycles can serve as substrates for enzyme-mediated modifications or as probes for understanding enzyme mechanisms. For example, researchers have explored their interactions with proteases and kinases, which are key targets in oncology and inflammatory diseases.

The tert-butoxycarbonyl (Boc) protecting group on the amine functionality is another critical feature that influences the reactivity and stability of this compound. Boc groups are widely used in organic synthesis due to their stability under basic conditions and ease of removal under acidic hydrolysis. This makes 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid particularly useful in multi-step synthetic routes where selective protection and deprotection are essential. The Boc group also enhances the compound's solubility in polar organic solvents commonly used in biochemical assays.

Recent advancements in computational chemistry have further highlighted the potential of 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid as a lead compound. Molecular docking studies have shown that its spirocyclic core can effectively bind to pockets on enzymes such as cyclooxygenase (COX) or protease inhibitors (e.g., HIV protease). These interactions are mediated by hydrogen bonding networks involving the pyrrolidine nitrogen atoms and carbonyl oxygen atoms from the amide and carboxylic acid groups. Such findings align with current trends in drug design towards structure-based virtual screening to identify high-affinity binders.

The synthesis of 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid presents an intriguing challenge due to its complex stereochemistry. However, recent methodologies involving transition-metal-catalyzed reactions have made it more accessible than previously thought. For instance, palladium-catalyzed coupling reactions between aryl halides and organometallic reagents have been employed to construct the benzopyran ring system efficiently. Additionally, asymmetric hydrogenation techniques have enabled the stereoselective introduction of chiral centers at critical positions within the molecule.

In terms of biological activity, 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylic acid has shown promise in preclinical studies as a modulator of enzyme activity. Its ability to interact with biological targets suggests potential applications in treating disorders associated with aberrant enzyme function. For example, benzopyran derivatives have been investigated for their role in modulating microsomal enzyme systems involved in drug metabolism, while pyrrolidine-containing compounds are known for their inhibitory effects on certain kinases implicated in cancer progression.

The future development of this compound will likely involve further derivatization to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. Strategies such as prodrug formulations or covalent linking to biomolecules could expand its utility in targeted therapies. Moreover, advances in biocatalysis may enable more sustainable synthetic routes, reducing reliance on traditional petrochemical feedstocks while maintaining high yields and purity standards.

Overall, 4-{(tert-butoxy)carbonylamino}-3, 4-dihydrospiro1, benzopyran, 2, 3'-pyrrolidine, 6-carboxylic acid (CAS No.,2137602—32—33,) stands out as a versatile scaffold with significant potential in chemical biology research and drug development pipelines Its unique structural features, combined with recent advances in synthetic methodologies, position it as a valuable asset for researchers seeking novel bioactive molecules